Cas no 1509691-05-7 (2-(Piperazin-1-yl)-5-(trifluoromethyl)pyridin-3-amine)

• Product Name: 2-(Piperazin-1-yl)-5-(trifluoromethyl)pyridin-3-amine
• CAS No: 1509691-05-7
• MF: C₁₀H₁₃F₃N₄
• MW: 246.232231855392
• MDL: MFCD26715260
• CID: 4781854
• PubChem ID: 83778730
• Update Time: 2025-05-20

2-(Piperazin-1-yl)-5-(trifluoromethyl)pyridin-3-amine Chemical and Physical Properties

Names and Identifiers

• 2-(Piperazin-1-yl)-5-(trifluoromethyl)pyridin-3-amine

• MDL： MFCD26715260
• Inchi： 1S/C10H13F3N4/c11-10(12,13)7-5-8(14)9(16-6-7)17-3-1-15-2-4-17/h5-6,15H,1-4,14H2
• InChI Key： CBFYYXLCUVJQRQ-UHFFFAOYSA-N
• SMILES： FC(C1=CN=C(C(=C1)N)N1CCNCC1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 252
• XLogP3: 0.9
• Topological Polar Surface Area: 54.2

Additional information on 2-(Piperazin-1-yl)-5-(trifluoromethyl)pyridin-3-amine

2-(Piperazin-1-yl)-5-(trifluoromethyl)pyridin-3-amine: A Comprehensive Overview

2-(Piperazin-1-yl)-5-(trifluoromethyl)pyridin-3-amine, also known by its CAS number 1509691-05-7, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyridine derivatives, which are widely studied for their potential applications in drug discovery and materials science. The structure of this compound is characterized by a pyridine ring substituted with a piperazine group at the 2-position and a trifluoromethyl group at the 5-position, along with an amine group at the 3-position.

The synthesis of 2-(Piperazin-1-yl)-5-(trifluoromethyl)pyridin-3-amine involves a series of well-established organic reactions, including nucleophilic substitution, coupling reactions, and oxidation processes. Recent advancements in catalytic methods have enabled the efficient and scalable production of this compound, making it more accessible for research and development purposes.

One of the most notable aspects of this compound is its pharmacological activity. Studies have shown that 2-(Piperazin-1-yl)-5-(trifluoromethyl)pyridin-3-amine exhibits potent inhibitory effects on various enzyme targets, making it a promising candidate for the treatment of diseases such as cancer and neurodegenerative disorders. The presence of the trifluoromethyl group enhances the compound's lipophilicity, which contributes to its improved bioavailability and pharmacokinetic properties.

In addition to its therapeutic potential, this compound has also been explored for its application in materials science. The pyridine ring structure provides a platform for coordination chemistry, enabling the formation of metal complexes with unique electronic and magnetic properties. These complexes have shown promise in catalysis and sensing applications.

The latest research on 2-(Piperazin-1-yl)-5-(trifluoromethyl)pyridin-3-amine has focused on optimizing its pharmacokinetic profile through structural modifications. By altering the substituents on the pyridine ring or modifying the piperazine group, researchers have been able to enhance the compound's solubility and stability, which are critical factors for its successful translation into clinical applications.

In conclusion, 2-(Piperazin-1-yli)-5-(trifluoromethyl)pyridin-3-amino, with its unique chemical structure and diverse functional groups, continues to be a focal point in both academic and industrial research. Its potential applications span across drug discovery, materials science, and catalysis, making it a versatile compound with wide-ranging implications for future innovations.